- Preparation of thiazolopyridine derivatives as GPR119 agonists for treatment of metabolic disorders, World Intellectual Property Organization, , ,
Cas no 934266-82-7 (5-Bromothiazolo5,4-bpyridin-2-amine)
934266-82-7 structure
Product Name:5-Bromothiazolo5,4-bpyridin-2-amine
CAS No:934266-82-7
MF:C6H4BrN3S
MW:230.08505821228
MDL:MFCD11846492
CID:837921
PubChem ID:45789977
Update Time:2024-10-26
5-Bromothiazolo5,4-bpyridin-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromothiazolo[5,4-b]pyridin-2-amine
- 2-AMINO-5-BROMOTHIAZOLO[5,4-B]PYRIDINE
- 5-bromo-[1,3]thiazolo[5,4-b]pyridin-2-amine
- 5-bromo-Thiazolo[5,4-b]pyridin-2-amine
- 5-bromo-thiazolo[5,4-b]pyridin-2-ylamine
- 5-Brom-thiazolo[5,4-b]pyridin-2-ylamin
- 5-bromo[1,3]thiazolo[5,4-b]pyridin-2-amine
- XYEWTFOCPLSOIC-UHFFFAOYSA-N
- 5843AC
- FCH1406292
- OR303064
- 5-bromothiazolo[5,4-b]pyridin-2-ylamine
- AX8158641
- AB0081073
- 5-bromo-thiazolo[5,4-b]pyridin
- 5-Bromothiazolo[5,4-b]pyridin-2-amine (ACI)
- CS-0038599
- 934266-82-7
- DTXSID20672142
- MFCD11846492
- 2-AMINO-5-BROMOTHIAZOLO[5 pound not4-B]PYRIDINE
- SS-4460
- J-507921
- AKOS015996856
- SCHEMBL799228
- 5-Bromothiazolo5,4-bpyridin-2-amine
-
- MDL： MFCD11846492
- Inchi： 1S/C6H4BrN3S/c7-4-2-1-3-5(10-4)11-6(8)9-3/h1-2H,(H2,8,9)
- InChI Key： XYEWTFOCPLSOIC-UHFFFAOYSA-N
- SMILES： BrC1C=CC2=C(SC(N)=N2)N=1
Computed Properties
- Exact Mass: 228.93100
- Monoisotopic Mass: 228.93093g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80
- XLogP3: 2.3
Experimental Properties
- PSA: 80.04000
- LogP: 2.61720
5-Bromothiazolo5,4-bpyridin-2-amine Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-Bromothiazolo5,4-bpyridin-2-amine Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Bromothiazolo5,4-bpyridin-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| ChemScence | CS-0038599-1g |
5-Bromo-[1,3]thiazolo[5,4-b]pyridin-2-amine |
934266-82-7 | 1g |
$73.0 | 2022-04-26 | ||
| ChemScence | CS-0038599-5g |
5-Bromo-[1,3]thiazolo[5,4-b]pyridin-2-amine |
934266-82-7 | 5g |
$256.0 | 2022-04-26 | ||
| ChemScence | CS-0038599-25g |
5-Bromo-[1,3]thiazolo[5,4-b]pyridin-2-amine |
934266-82-7 | 25g |
$872.0 | 2022-04-26 | ||
| Chemenu | CM174356-1g |
5-Bromo-[1,3]thiazolo[5,4-b]pyridin-2-amine |
934266-82-7 | 95%+ | 1g |
$*** | 2023-05-29 | |
| Chemenu | CM174356-5g |
5-Bromo-[1,3]thiazolo[5,4-b]pyridin-2-amine |
934266-82-7 | 95%+ | 5g |
$206 | 2024-07-19 | |
| Chemenu | CM174356-25g |
5-Bromo-[1,3]thiazolo[5,4-b]pyridin-2-amine |
934266-82-7 | 95%+ | 25g |
$1031 | 2024-07-19 | |
| Apollo Scientific | OR303064-250mg |
5-Bromo-[1,3]thiazolo[5,4-b]pyridin-2-amine |
934266-82-7 | 98% | 250mg |
£20.00 | 2025-02-19 | |
| Apollo Scientific | OR303064-1g |
5-Bromo-[1,3]thiazolo[5,4-b]pyridin-2-amine |
934266-82-7 | 98% | 1g |
£30.00 | 2025-02-19 | |
| Apollo Scientific | OR303064-5g |
5-Bromo-[1,3]thiazolo[5,4-b]pyridin-2-amine |
934266-82-7 | 98% | 5g |
£148.00 | 2025-02-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A58750-1g |
5-Bromothiazolo[5,4-b]pyridin-2-amine |
934266-82-7 | 98% | 1g |
¥2452.0 | 2023-09-08 |
5-Bromothiazolo5,4-bpyridin-2-amine Production Method
Production Method 1
Reaction Conditions
1.1 Solvents: Acetic acid ; 15 min, rt
1.2 Reagents: Bromine Solvents: Acetic acid ; 15 min, rt; 3 h, rt
1.3 Reagents: Water ; rt
1.4 Reagents: Sodium bicarbonate Solvents: Water ; pH 7, rt
1.2 Reagents: Bromine Solvents: Acetic acid ; 15 min, rt; 3 h, rt
1.3 Reagents: Water ; rt
1.4 Reagents: Sodium bicarbonate Solvents: Water ; pH 7, rt
Reference
Production Method 2
Reaction Conditions
1.1 Solvents: Acetic acid ; -5 °C
1.2 Reagents: Bromine Solvents: Acetic acid ; -15 °C; < 10 °C; 10 °C → rt; overnight, rt
1.2 Reagents: Bromine Solvents: Acetic acid ; -15 °C; < 10 °C; 10 °C → rt; overnight, rt
Reference
- Preparation of thiazolopyridinylacetamide derivatives and analogs for use as PI3K and mTOR kinase inhibitors, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
1.1 Solvents: Acetic acid ; 0 °C; 0 °C → -5 °C; -5 °C; < 10 °C; 10 °C → 25 °C; 12 h, 25 °C
Reference
- Thiazolopyridine ring-linked triazole compound in preparation of Bcr-Ab1 tyrosine kinase inhibitor and antitumor drug and preparation method thereof, China, , ,
Production Method 4
Reaction Conditions
1.1 Reagents: Bromine Solvents: Acetic acid ; 0 °C; 12 h, 25 °C
Reference
- Synthesis of fused azole heterocycles as AHR antagonists treating cancers, World Intellectual Property Organization, , ,
Production Method 5
Reaction Conditions
1.1 Solvents: Acetic acid ; cooled; 5 min, cooled
1.2 Reagents: Bromine Solvents: Acetic acid ; cooled; overnight, rt
1.2 Reagents: Bromine Solvents: Acetic acid ; cooled; overnight, rt
Reference
- Preparation of benzothiazolpyrrolopyridine derivatives and analogs for use as necrosis inhibitors, China, , ,
Production Method 6
Reaction Conditions
1.1 Solvents: Acetic acid ; 15 min, rt
1.2 Reagents: Bromine Solvents: Acetic acid ; 3 h, rt
1.3 Solvents: Water ; rt
1.2 Reagents: Bromine Solvents: Acetic acid ; 3 h, rt
1.3 Solvents: Water ; rt
Reference
- Arylazepine seven-membered ring-containing compound, its preparation method and application for preparing antitumor drug prodrug or intermediate, China, , ,
Production Method 7
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ; 1 h, reflux; reflux → rt
1.2 pH 10
1.2 pH 10
Reference
- Pyridinylbenzothiazole-urea derivatives as phosphatidylinositol 3-kinase inhibitors and their preparation, pharmaceutical compositions and use in the treatment of diseases, World Intellectual Property Organization, , ,
Production Method 8
Reaction Conditions
1.1 Reagents: Acetic acid Solvents: Acetic acid ; 15 min, rt
1.2 Reagents: Acetic acid , Bromine Solvents: Acetic acid ; > 30 min, rt; 6 h, rt
1.2 Reagents: Acetic acid , Bromine Solvents: Acetic acid ; > 30 min, rt; 6 h, rt
Reference
- Preparation of heterocyclic compounds as Raf inhibitors for treatment of cancer, World Intellectual Property Organization, , ,
Production Method 9
Reaction Conditions
1.1 Solvents: Acetic acid ; -5 °C; -5 °C → -15 °C
1.2 Reagents: Acetic acid , Bromine Solvents: Acetic acid ; -15 °C; 12 h, -15 °C → rt
1.2 Reagents: Acetic acid , Bromine Solvents: Acetic acid ; -15 °C; 12 h, -15 °C → rt
Reference
- Preparation of thiazolo[5,4-b]pyridine derivatives as apoptosis signal-regulating kinase 1 inhibitors, United States, , ,
Production Method 10
Reaction Conditions
1.1 Reagents: Bromine Solvents: Acetic acid ; rt; 15 h, rt
Reference
- Preparation of tricyclic PI3K inhibitor compounds and methods of use thereof, World Intellectual Property Organization, , ,
Production Method 11
Reaction Conditions
1.1 Reagents: Bromine Solvents: Acetic acid ; 0 °C; 0 °C → -5 °C; < 10 °C; 10 °C → rt; overnight, rt
Reference
- Design, synthesis, and biological evaluation of triazole-based heteroaromatic derivatives as Bcr-Abl kinase inhibitors, European Journal of Medicinal Chemistry, 2022, 238,
Production Method 12
Reaction Conditions
1.1 Reagents: Bromine Solvents: Acetic acid ; 30 min, 0 °C; 0 °C → rt; 16 h, rt
1.2 Reagents: Water ; 20 min, 85 °C
1.2 Reagents: Water ; 20 min, 85 °C
Reference
- Preparation of Quinuclidine, 1-azabicyclo[2.2.1]heptane, 1-azabicyclo [3.2.1]octane, and 1-azabicyclo[3.2.2]nonane compounds as alpha-7 nicotinic acetylcholine receptor ligands, World Intellectual Property Organization, , ,
Production Method 13
Reaction Conditions
1.1 Reagents: Bromine Solvents: Acetic acid ; 1 h, cooled; overnight, 100 °C
Reference
- Preparation of N-heterocyclylurea derivatives as phosphatidyl inositol-3 kinase (PI3K) inhibitors, World Intellectual Property Organization, , ,
5-Bromothiazolo5,4-bpyridin-2-amine Raw materials
5-Bromothiazolo5,4-bpyridin-2-amine Preparation Products
5-Bromothiazolo5,4-bpyridin-2-amine Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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